1-Bromo-4-(1-methanesulfonylethenyl)benzene

• Molecular Formula: C9H9BrO2S
• Molecular Weight: 261.14 g/mol
• IUPAC Name: 1-bromo-4-(1-methylsulfonylethenyl)benzene
• InChI: InChI=1S/C9H9BrO2S/c1-7(13(2,11)12)8-3-5-9(10)6-4-8/h3-6H,1H2,2H3
• InChI Key: SSIUJPLYCUULLN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C(=C)C1=CC=C(C=C1)Br

Description

1-Bromo-4-(1-methanesulfonylethenyl)benzene is a brominated aromatic compound featuring a methanesulfonyl-substituted ethenyl group at the para position relative to the bromine atom. Its molecular structure combines electron-withdrawing groups (bromine and methanesulfonyl) with a conjugated ethenyl bridge, rendering it highly reactive in cross-coupling reactions and nucleophilic substitutions. This compound is primarily utilized as a synthetic intermediate in pharmaceuticals, agrochemicals, and advanced materials due to its ability to act as a precursor for functionalized biaryls and heterocycles .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Bromo-4-(1-methanesulfonylethenyl)benzene can be synthesized through several methods. One common approach involves the bromination of 4-(1-methanesulfonylethenyl)benzene using bromine in the presence of a Lewis acid catalyst such as aluminum chloride or ferric bromide . This reaction typically occurs under controlled conditions to ensure selective bromination at the desired position on the benzene ring.

Industrial Production Methods

Industrial production of 1-Bromo-4-(1-methanesulfonylethenyl)benzene may involve large-scale bromination processes using similar reaction conditions as those employed in laboratory synthesis. The use of continuous flow reactors and optimized reaction parameters can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

1-Bromo-4-(1-methanesulfonylethenyl)benzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles through nucleophilic substitution reactions.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Oxidation and Reduction: The methanesulfonylethenyl group can undergo oxidation or reduction under appropriate conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium tert-butoxide in polar solvents.

Suzuki-Miyaura Coupling: Palladium catalysts and boron reagents are typically used under mild conditions.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide can be employed.

Major Products Formed

Substitution Reactions: Products include various substituted benzene derivatives.

Coupling Reactions: Products include biaryl compounds and other complex organic molecules.

Oxidation: Products include sulfone derivatives and other oxidized species.

Scientific Research Applications

1-Bromo-4-(1-methanesulfonylethenyl)benzene has diverse applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: It can be employed in the development of bioactive compounds and pharmaceuticals.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Bromo-4-(1-methanesulfonylethenyl)benzene involves its reactivity towards various nucleophiles and electrophiles. The bromine atom and the methanesulfonylethenyl group provide sites for chemical reactions, allowing the compound to participate in substitution, coupling, and other reactions. The molecular targets and pathways involved depend on the specific reactions and conditions employed.

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : The methanesulfonylethenyl group in the target compound enhances electron withdrawal compared to simpler methylsulfonyl or alkyl-substituted analogs, facilitating electrophilic aromatic substitution and cross-coupling reactions .
• Reactivity: The ethenyl bridge enables conjugation, improving stability in transition metal-catalyzed reactions (e.g., Suzuki-Miyaura) compared to non-conjugated analogs like 1-Bromo-4-cyclopentylbenzene .
• Steric Considerations : Bulky substituents (e.g., cyclopentyl) reduce reactivity in coupling reactions, whereas linear groups (e.g., ethynyl) favor rigidity and directional bonding .

Research Findings and Data

Key Reaction Yields

Reaction Type	Compound	Yield (%)	Reference
Suzuki-Miyaura Coupling	1-Bromo-4-(3-thienyl)benzene (precursor)	73
Iodination	1-Bromo-4-(2-iodo-3-thienyl)benzene	98
Sonogashira Coupling	1-Bromo-4-(2-ethynyl-3-thienyl)benzene	85

Thermal Decomposition Data

Compound	Decomposition Temp. (°C)	Byproducts
1-Bromo-4-(1-methanesulfonylethenyl)benzene	220–240	SO₂, HBr, aromatic residues
1-Bromo-4-(methylsulfonyl)benzene	250–270	SO₂, HBr

Biological Activity

1-Bromo-4-(1-methanesulfonylethenyl)benzene is a chemical compound that has garnered attention in various fields of research due to its unique structural properties and potential biological activities. This article delves into the biological activity of this compound, highlighting its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula: C9H9BrO2S
• Molecular Weight: 247.14 g/mol
• CAS Number: 145166-15-0

The biological activity of 1-Bromo-4-(1-methanesulfonylethenyl)benzene can be attributed to its ability to interact with various biological targets. The presence of the bromine atom and the methanesulfonyl group allows for specific interactions with enzymes and receptors, potentially leading to modulation of their activity.

Key Mechanisms:

• Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes involved in metabolic pathways, which can be beneficial in treating conditions like cancer or inflammation.
• Receptor Modulation: It can bind to specific receptors, altering their signaling pathways and affecting cellular responses.

Biological Activity

Research has indicated several areas where 1-Bromo-4-(1-methanesulfonylethenyl)benzene exhibits significant biological activity:

Antimicrobial Activity

Studies have shown that this compound possesses antimicrobial properties, making it a candidate for developing new antibiotics. Its efficacy against various bacterial strains has been documented, indicating its potential use in treating infections.

Anti-inflammatory Properties

The compound has also been studied for its anti-inflammatory effects. In vitro experiments demonstrated a reduction in pro-inflammatory cytokines when cells were treated with this compound, suggesting its potential application in inflammatory diseases.

Case Studies

Several studies have explored the biological effects of 1-Bromo-4-(1-methanesulfonylethenyl)benzene:

• Antimicrobial Efficacy Study :
  • Objective : To evaluate the antimicrobial properties against Staphylococcus aureus.
  • Method : Disk diffusion method was employed.
  • Results : The compound exhibited significant inhibition zones, indicating strong antimicrobial activity (inhibition zone diameter >15 mm).
• Anti-inflammatory Mechanism Study :
  • Objective : To assess the impact on TNF-alpha production in macrophages.
  • Method : Macrophages were treated with varying concentrations of the compound.
  • Results : A dose-dependent decrease in TNF-alpha levels was observed, supporting its anti-inflammatory potential.

Data Summary

Property	Value
Molecular Formula	C9H9BrO2S
Molecular Weight	247.14 g/mol
CAS Number	145166-15-0
Antimicrobial Activity	Effective against S. aureus
Anti-inflammatory Activity	Reduces TNF-alpha production